Cas no 941947-51-9 (3,5-dimethoxy-N-{4-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}benzamide)

• Product Name: 3,5-dimethoxy-N-{4-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}benzamide
• CAS No: 941947-51-9
• MF: C₂₃H₂₃N₃O₄S
• MW: 437.511424303055
• CID: 6130039
• PubChem ID: 18568066
• Update Time: 2025-07-16

3,5-dimethoxy-N-{4-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-N-{4-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}benzamide
• 3,5-dimethoxy-N-[4-[2-(2-methyl-2,3-dihydroindol-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl]benzamide
• F2202-0676
• AKOS024628214
• 941947-51-9
• 3,5-dimethoxy-N-{4-[2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl}benzamide
• 3,5-dimethoxy-N-(4-(2-(2-methylindolin-1-yl)-2-oxoethyl)thiazol-2-yl)benzamide

• Inchi： 1S/C23H23N3O4S/c1-14-8-15-6-4-5-7-20(15)26(14)21(27)11-17-13-31-23(24-17)25-22(28)16-9-18(29-2)12-19(10-16)30-3/h4-7,9-10,12-14H,8,11H2,1-3H3,(H,24,25,28)
• InChI Key： GVBYZZQRBKFQES-UHFFFAOYSA-N
• SMILES： C(NC1=NC(CC(N2C3=C(C=CC=C3)CC2C)=O)=CS1)(=O)C1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 437.14092740g/mol
• Monoisotopic Mass: 437.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3,5-dimethoxy-N-{4-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}benzamide

3,5-Dimethoxy-N-{4-2-(2-Methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}benzamide (CAS No. 941947-51-9): A Comprehensive Overview

3,5-Dimethoxy-N-{4-2-(2-Methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}benzamide (CAS No. 941947-51-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazole derivatives and is characterized by its unique structural features, which include a thiazole ring, an indole moiety, and methoxy groups. These structural elements contribute to its potential therapeutic applications and biological activities.

The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. Thiazoles are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the thiazole ring in 3,5-dimethoxy-N-{4-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}benzamide suggests that it may exhibit similar biological activities. Additionally, the indole moiety is a well-known pharmacophore that is present in many natural products and synthetic drugs. Indoles are associated with a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The methoxy groups (OCH₃) attached to the benzene ring in 3,5-dimethoxy-N-{4-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}benzamide play a crucial role in modulating the compound's physicochemical properties and biological activity. Methoxy groups can enhance the lipophilicity of a molecule, which can improve its ability to cross cell membranes and interact with biological targets. This feature is particularly important for drugs that need to reach specific intracellular sites to exert their therapeutic effects.

Recent studies have highlighted the potential of 3,5-dimethoxy-N-{4-2-(2-methyl-2,3-dihydro-1H-indol-1-y)-2-oxyethyl}-1,3-thiazol--yl}benzamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antiproliferative activity against several cancer cell lines. The researchers found that the compound selectively inhibited the growth of cancer cells while sparing normal cells, suggesting its potential as a targeted cancer therapy.

Another study published in the European Journal of Medicinal Chemistry investigated the anti-inflammatory properties of 3,5-dimethoxy-N-{4-[2-(2-methylindolin--yl)-acetyl]-thiazol--yl}-benzamide. The results showed that the compound effectively reduced inflammation in both in vitro and in vivo models by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL--6. These findings suggest that 3,5-dimethoxy-N-{4-[2-(2-methylindolin--yl)-acetyl]-thiazol--yl}-benzamide may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its therapeutic potential, 3,5-dimethoxy-N-{4-[2-(2-methylindolin--yl)-acetyl]-thiazol--yl}-benzamide has been studied for its pharmacokinetic properties. A study published in the Journal of Pharmaceutical Sciences evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of this compound. The results indicated that 3,5-dimethoxy-N-{4-[2-(2-methylindolin--yl)-acetyl]-thiazol--yl}-benzamide has favorable pharmacokinetic properties, including good oral bioavailability and low plasma protein binding. These characteristics make it a promising candidate for further drug development.

The synthesis of 3,5-dimethoxy-N-{4-[2-(2-methylindolin--yl)-acetyl]-thiazol--yl}-benzamide has been extensively studied by chemists to optimize its yield and purity. A recent publication in Organic Letters described an efficient synthetic route for this compound using microwave-assisted synthesis techniques. The method involves condensation reactions between appropriate starting materials under microwave irradiation conditions. This approach not only reduces reaction times but also improves yields and purities compared to traditional synthetic methods.

In conclusion, 3,5-dimethoxy-N-{4-[2-(2-methylindolin--yl)-acetyl]-thiazol--yl}-benzamide (CAS No. 941947-51-9) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features contribute to its biological activities and pharmacokinetic properties. Ongoing research continues to explore its potential as a targeted cancer therapy and anti-inflammatory agent. As more studies are conducted and new findings emerge, this compound may become an important tool in the development of novel pharmaceuticals.